N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: 2-[[2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C29H27N3O3S/c1-17-13-18(2)26(19(3)14-17)30-25(33)16-36-29-23-15-21-7-5-6-8-24(21)35-28(23)31-27(32-29)20-9-11-22(34-4)12-10-20/h5-14H,15-16H2,1-4H3,(H,30,33)
• InChI Key: PJQNQJDINBSLQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC(=NC3=C2CC4=CC=CC=C4O3)C5=CC=C(C=C5)OC)C
• Molecular Formula: C29H27N3O3S
• Molecular Weight: 497.6 g/mol

Description

N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C29H27N3O3S and its molecular weight is 497.61. The purity is usually 95%.
BenchChem offers high-quality N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis with Activated Nitriles

A study by Elian, Abdelhafiz, and Abdelreheim (2014) explored the synthesis of new derivatives from thioxo-2, 5-dihydro-1H-pyrano [2,3-d] pyrimidine, which involves the reaction of compound 1a with acetic anhydride, leading to the formation of various heterocyclic compounds including pyrano [2,3-d] pyrimidin derivatives. This research illustrates the versatility of N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide in synthesizing polyfunctionally substituted heterocyclic compounds, potentially useful in pharmaceutical applications (Elian, Abdelhafiz, & Abdelreheim, 2014).

Pharmacokinetics and Disposition

Dong et al. (2016) conducted a pharmacokinetic study on a thiouracil derivative with a structure similar to N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide. This research provides insights into the metabolism and elimination mechanisms of such compounds, emphasizing their stability and potential for oral bioavailability in clinical applications for cardiovascular diseases (Dong et al., 2016).

Neuroprotective Effects

Sameem et al. (2017) synthesized novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety and evaluated their neuroprotective effects. The study highlighted one compound exhibiting significant acetylcholinesterase inhibitory activity, suggesting potential applications of related compounds in neurodegenerative disease treatment (Sameem et al., 2017).

Antibacterial and Antioxidant Activities

Hamdi et al. (2012) focused on the synthesis of new coumarin derivatives with potential antibacterial and antioxidant activities. This study provides a framework for exploring the therapeutic potential of compounds similar to N-mesityl-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide in combating bacterial infections and oxidative stress (Hamdi et al., 2012).